![molecular formula C15H15F2NO2 B3849926 (2,6-difluorobenzyl)(2,4-dimethoxyphenyl)amine](/img/structure/B3849926.png)
(2,6-difluorobenzyl)(2,4-dimethoxyphenyl)amine
Overview
Description
2,6-Difluorobenzylamine is a fluorinated building block . It has been used in the synthesis of various compounds . 2,4-Dimethoxybenzylamine is an amine nucleophile . It has been used in the synthesis of a variety of compounds, including antibacterial nucleoside natural products .
Synthesis Analysis
2,6-Difluorobenzylamine has been used in the synthesis of (Z)-N1-(2,6-difluorobenzyl)-N2-(2-amino-1,2-dicyanovinyl)formamidine and 2,6-difluorobenzyl-guanidine hydrochloride . 2,4-Dimethoxybenzylamine can be prepared by the reduction of 2,4-dimethoxybenzonitrile .Molecular Structure Analysis
The molecular formula for 2,6-difluorobenzylamine is F2C6H3CH2NH2 . For 2,4-dimethoxybenzylamine, the molecular formula is (CH3O)2C6H3CH2NH2 .Chemical Reactions Analysis
2,6-Difluorobenzylamine and 2,4-dimethoxybenzylamine can participate in various chemical reactions due to their amine groups .Physical And Chemical Properties Analysis
2,6-Difluorobenzylamine has a refractive index of 1.493 and a density of 1.197 g/mL at 25 °C . 2,4-Dimethoxybenzylamine has a refractive index of 1.549 and a density of 1.113 g/mL at 25 °C .Safety and Hazards
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]-2,4-dimethoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F2NO2/c1-19-10-6-7-14(15(8-10)20-2)18-9-11-12(16)4-3-5-13(11)17/h3-8,18H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIMHXBWPPAYYOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NCC2=C(C=CC=C2F)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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